Cas no 5045-88-5 (2,3,4-Pyridinetriol(7CI,8CI))

• Product Name: 2,3,4-Pyridinetriol(7CI,8CI)
• CAS No: 5045-88-5
• MF: C₅H₅NO₃
• MW: 127.098101377487
• CID: 933760
• PubChem ID: 54707960
• Update Time: 2025-04-19

2,3,4-Pyridinetriol(7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• 2,3,4-Pyridinetriol(7CI,8CI)
• 3,4-dihydroxy-1H-pyridin-2-one
• SCHEMBL594090
• DTXSID00716119
• trihydroxypyridine
• 5045-88-5
• DB-260265
• dihydroxypyridone
• 3,4-Dihydroxypyridin-2(1H)-one
• 2,3,4-PYRIDINETRIOL

• Inchi： 1S/C5H5NO3/c7-3-1-2-6-5(9)4(3)8/h1-2,8H,(H2,6,7,9)
• InChI Key： KEGFZKKQEBALIJ-UHFFFAOYSA-N
• SMILES： OC1C(NC=CC=1O)=O

Computed Properties

• Exact Mass: 127.026943022g/mol
• Monoisotopic Mass: 127.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 69.6Ų